5-Chloro-2-(trifluoromethyl)pyrimidine
Overview
Description
5-Chloro-2-(trifluoromethyl)pyrimidine is a pyrimidine derivative . Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Synthesis Analysis
The synthesis of 5-Chloro-2-(trifluoromethyl)pyrimidine involves several methods. One method involves the reaction of acid chlorides and terminal alkynes under Sonogashira conditions . Another method involves the reaction of (hetero)aroyl chlorides with (trimethylsilyl)-acetylene in the presence of triethylamine, THF, and methyl cyanide under Sonogashira coupling conditions .Molecular Structure Analysis
The molecular formula of 5-Chloro-2-(trifluoromethyl)pyrimidine is C5H2ClF3N2 . The structure includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms .Chemical Reactions Analysis
5-Chloro-2-(trifluoromethyl)pyrimidine can undergo several chemical reactions. For example, it can react with CS in the presence of sodium methoxide to give pyrimidinethione derivative . It can also react with (hetero)aroyl chlorides and terminal alkynes under Sonogashira conditions .Physical And Chemical Properties Analysis
5-Chloro-2-(trifluoromethyl)pyrimidine has a molecular weight of 182.53 g/mol . It has a topological polar surface area of 25.8 Ų . It has no hydrogen bond donor count and has a hydrogen bond acceptor count of 5 .Scientific Research Applications
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Scientific Field: Chromatography
- Application : “2-Chloro-4-(trifluoromethyl)pyrimidine” is used to investigate the effect of chemical substitutions on the interfacial interactions of pyrimidines with the phospholipid-mimic immobilized-artificial-membrane (IAM) chromatographic stationary phase .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the sources I found .
- Results or Outcomes : The outcomes of these investigations were not specified in the sources I found .
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Scientific Field: Agrochemical Production
- Application : Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand .
- Methods of Application : Various methods of synthesizing 2,3,5-DCTF have been reported .
- Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names .
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Scientific Field: Pharmaceutical Production
- Application : Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the sources I found .
- Results or Outcomes : Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
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Scientific Field: Chromatography
- Application : “2-Chloro-4-(trifluoromethyl)pyrimidine” is used to investigate the effect of chemical substitutions on the interfacial interactions of pyrimidines with the phospholipid-mimic immobilized-artificial-membrane (IAM) chromatographic stationary phase .
- Methods of Application : The specific methods of application or experimental procedures were not detailed in the sources I found .
- Results or Outcomes : The outcomes of these investigations were not specified in the sources I found .
Future Directions
Trifluoromethylpyrimidines, including 5-Chloro-2-(trifluoromethyl)pyrimidine, have been found in numerous bioactive molecules and have various applications in the agrochemical and pharmaceutical industries . It is expected that many novel applications of trifluoromethylpyrimidines will be discovered in the future .
properties
IUPAC Name |
5-chloro-2-(trifluoromethyl)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClF3N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXCKWZRZRRBNMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00652826 | |
Record name | 5-Chloro-2-(trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00652826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-(trifluoromethyl)pyrimidine | |
CAS RN |
845618-08-8 | |
Record name | 5-Chloro-2-(trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00652826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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